Cas no 1396850-73-9 (3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea)

• Product Name: 3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea
• CAS No: 1396850-73-9
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 6305912
• PubChem ID: 71786816
• Update Time: 2025-06-08

3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea
• 3-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-1-(2-methylphenyl)urea
• AKOS024535490
• 1396850-73-9
• 1-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-3-(o-tolyl)urea
• VU0534615-1
• 1-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-3-(2-methylphenyl)urea
• F6178-6892

• Inchi： 1S/C19H23N3O3/c1-14-4-2-3-5-17(14)21-19(24)20-12-15-6-9-22(10-7-15)18(23)16-8-11-25-13-16/h2-5,8,11,13,15H,6-7,9-10,12H2,1H3,(H2,20,21,24)
• InChI Key： SDUARFOFJUXQKA-UHFFFAOYSA-N
• SMILES： O=C(C1=COC=C1)N1CCC(CNC(NC2C=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea

Introduction to 3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea (CAS No. 1396850-73-9)

3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea, also known by its CAS number 1396850-73-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of ureas and features a unique structural arrangement that includes a furan ring, a piperidine ring, and a substituted phenyl group. The intricate molecular architecture of this compound makes it an intriguing subject for both academic research and pharmaceutical development.

The chemical structure of 3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea is characterized by its multifunctional groups, which contribute to its diverse biological activities. The urea moiety is a common functional group in many pharmaceuticals, known for its ability to form hydrogen bonds and interact with biological targets. The furan ring, a five-membered heterocyclic compound, adds aromaticity and rigidity to the molecule, while the piperidine ring provides flexibility and potential for conformational changes. The 2-methylphenyl group further enhances the compound's lipophilicity and solubility properties.

Recent studies have highlighted the potential of 3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific enzymes and receptors involved in the pathogenesis of these conditions. For instance, it has been reported to inhibit the activity of acetylcholinesterase (AChE), an enzyme that degrades acetylcholine, a neurotransmitter crucial for cognitive function.

In addition to its neuroprotective properties, 3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea has also demonstrated anti-inflammatory effects. Inflammatory processes play a significant role in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Studies have indicated that this compound can downregulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic profile of 3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea is another important aspect of its evaluation. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Its lipophilic nature allows it to cross biological membranes efficiently, including the blood-brain barrier (BBB), which is crucial for targeting central nervous system (CNS) disorders.

To further explore the therapeutic potential of 3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea, several clinical trials are currently underway. These trials aim to assess the safety, efficacy, and optimal dosing regimens of the compound in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects, paving the way for more advanced clinical studies.

In conclusion, 3-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-1-(2-methylphenyl)urea (CAS No. 1396850-73-9) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant potential to improve patient outcomes and advance medical treatments.